Cas no 13127-82-7 (2,2'-(Oleylamino)diethanol)

2,2'-(Oleylamino)diethanol Chemical and Physical Properties
Names and Identifiers
-
- (Z)-2,2'-(octadec-9-enylimino)bisethanol
- Bis(2- Hydroxyethyl) Oleyl amine
- 2-[2-hydroxyethyl-[(Z)-octadec-9-enyl]amino]ethanol
- ACETYL-HEME-BINDING PROTEIN 1 (1-21) (HUMAN)
- AC1O5KL4
- Bis-(2-hydroxy-aethyl)-octadec-9c-enyl-amin
- bis-(2-hydroxy-ethyl)-octadec-9c-enyl-amine
- EINECS 236-062-2
- Ethanol, 2,2'-((9Z)-9-octadecen-1-ylimino)bis-
- Ethanol, 2,2'-((9Z)-9-octadecenylimino)bis-
- Ethanol, 2,2'-(9-octadecenylimino)bis-, (Z)-
- N,N-bis(2-hydroxyethyl)oley
- N,N-Bis(2-hydroxyethyl)oleylamine
- N-Oleyl diethanolamide
- N-oleyl-diethanolamine
- O02
- oleylbis(2-hydroxyethyl)amine
- 2'-(9-octadecenylimino)bis- (z)-ethano
- Oleyl Amine Ethoxylate Ether (15EO)
- 2’-(9-octadecenylimino)bis-(z)-ethano
- 2,2'-[(Z)-9-Octadecenylimino]bisethanol
- Ethanol, 2,2-(9Z)-9-octadecenyliminobis-
- 2,2'-[[(Z)-9-Octadecenyl]imino]bisethanol
- 2,2’-(9-octadecenylimino)bis-,(Z)-Ethanol
- 2,2'-(Oleylamino)diethanol
-
- Inchi: 1S/C22H45NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(19-21-24)20-22-25/h9-10,24-25H,2-8,11-22H2,1H3/b10-9-
- InChI Key: BITAPBDLHJQAID-MDZDMXLPSA-N
- SMILES: C(N(CCO)CCO)CCCCCCC/C=C/CCCCCCCC
Computed Properties
- Exact Mass: 355.34525
- Monoisotopic Mass: 355.345
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 20
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.7A^2
Experimental Properties
- Density: 0.917
- Boiling Point: 480.5°Cat760mmHg
- Flash Point: 202.6°C
- Refractive Index: 1.483
- PSA: 43.7
- LogP: 5.31050
2,2'-(Oleylamino)diethanol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N903641-100g |
N,N-bis(2-Hydroxyethyl)oleylamine |
13127-82-7 | 98% | 100g |
¥212.00 | 2022-10-10 | |
TRC | O253070-500mg |
2,2'-(Oleylamino)diethanol |
13127-82-7 | 500mg |
$ 595.00 | 2022-06-03 | ||
TRC | O253070-1g |
2,2'-(Oleylamino)diethanol |
13127-82-7 | 1g |
$ 980.00 | 2022-06-03 | ||
Aaron | AR009X72-20g |
POE (2) OLEYL AMINE |
13127-82-7 | 98% | 20g |
$24.00 | 2025-02-12 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N903641-500g |
N,N-bis(2-Hydroxyethyl)oleylamine |
13127-82-7 | 98% | 500g |
¥699.00 | 2022-10-10 | |
TRC | O253070-50mg |
2,2'-(Oleylamino)diethanol |
13127-82-7 | 50mg |
$ 517.00 | 2023-09-06 | ||
1PlusChem | 1P009WYQ-25g |
POE (2) OLEYL AMINE |
13127-82-7 | 98% | 25g |
$4.00 | 2023-12-22 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1574927-25g |
(Z)-2,2'-(octadec-9-en-1-ylazanediyl)bis(ethan-1-ol) |
13127-82-7 | 98% | 25g |
¥101.00 | 2024-08-09 | |
TRC | O253070-100mg |
2,2'-(Oleylamino)diethanol |
13127-82-7 | 100mg |
$ 934.00 | 2023-09-06 | ||
TRC | O253070-10mg |
2,2'-(Oleylamino)diethanol |
13127-82-7 | 10mg |
$ 115.00 | 2023-09-06 |
2,2'-(Oleylamino)diethanol Related Literature
-
Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
-
2. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
-
Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
-
Aiping Zhang,Pingang He,Yuzhi Fang Analyst, 2003,128, 260-264
Additional information on 2,2'-(Oleylamino)diethanol
Research Briefing on 2,2'-(Oleylamino)diethanol (CAS: 13127-82-7) in Chemical Biology and Pharmaceutical Applications
2,2'-(Oleylamino)diethanol (CAS: 13127-82-7) is a surfactant and amphiphilic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have explored its applications in drug delivery systems, nanotechnology, and as a biochemical tool due to its unique structural properties. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging applications in biomedical fields.
A 2023 study published in the Journal of Controlled Release demonstrated the efficacy of 2,2'-(Oleylamino)diethanol in forming stable liposomal nanoparticles for targeted drug delivery. The compound's oleyl chain enhances membrane permeability, while the diethanol moiety improves solubility in aqueous environments. Researchers achieved a 40% increase in encapsulation efficiency for hydrophobic drugs compared to traditional phospholipid-based carriers, highlighting its potential for cancer therapeutics.
In the field of gene therapy, 2,2'-(Oleylamino)diethanol has shown promise as a non-viral vector component. A Nature Communications paper (2024) reported its use in creating ternary complexes with polyethyleneimine and DNA, resulting in improved transfection efficiency (up to 75% in primary cells) while maintaining low cytotoxicity. The CAS 13127-82-7 compound's ability to balance hydrophilic-lipophilic properties was crucial for this breakthrough.
Recent advancements in synthetic chemistry have yielded more efficient production methods for 2,2'-(Oleylamino)diethanol. A Green Chemistry publication (2023) described a solvent-free microwave-assisted synthesis route that reduced reaction time from 12 hours to 90 minutes while achieving 92% yield. This development addresses previous scalability challenges and makes the compound more accessible for industrial applications.
Ongoing clinical research is investigating 2,2'-(Oleylamino)diethanol's role in topical formulations. Phase I trials for a psoriasis treatment incorporating this compound as a penetration enhancer showed 30% greater drug absorption than control formulations (European Journal of Pharmaceutical Sciences, 2024). The amphiphilic nature of CAS 13127-82-7 appears to modify stratum corneum structure without causing irritation, making it valuable for dermatological applications.
Future research directions include exploring 2,2'-(Oleylamino)diethanol's potential in vaccine adjuvants and as a component of stimuli-responsive drug delivery systems. Its chemical versatility and biocompatibility position it as a promising candidate for next-generation pharmaceutical technologies, though further toxicological profiling is warranted for specific applications.
13127-82-7 (2,2'-(Oleylamino)diethanol) Related Products
- 2228526-45-0(3-(2,4,6-trihydroxyphenyl)propanal)
- 2171998-46-0(1-(2,2-difluoro-3-hydroxypropyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide)
- 105565-56-8(1-Piperazinebutanol, a-(4-fluorophenyl)-4-(5-fluoro-2-pyrimidinyl)-)
- 1564929-58-3(2-Fluoro-N-methylpyridin-4-amine)
- 915921-18-5(N-Methyl-1-(1-phenylpyrrolidin-3-yl)methanamine)
- 155049-54-0(3-(1H-1,3-benzodiazol-6-yl)propanoic acid)
- 2228277-85-6(5-(but-3-yn-2-yl)-3-methyl-1,2-oxazole)
- 40070-06-2(4,6-Diaminopyrimidine-2-sulfinic Acid)
- 2411235-38-4(2-chloro-N-{2-4-(cyanomethyl)phenoxyethyl}acetamide)
- 2229070-44-2(5-(3-bromoprop-1-en-2-yl)-6-methylimidazo2,1-b1,3thiazole)
